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Compound of Interest

Compound Name: 3,3-Dimethylbutanenitrile

Cat. No.: B1195502

Application Notes and Protocols for 3,3-
Dimethylbutanenitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling, storage, and safety protocols for 3,3-
Dimethylbutanenitrile (CAS No. 3302-16-7), a key intermediate in pharmaceutical and
agrochemical synthesis.

Overview and Properties

3,3-Dimethylbutanenitrile, also known as tert-butylacetonitrile, is a branched-chain nitrile. It is
a colorless liquid at room temperature with a characteristic odor.[1] Its unique structural
features make it a valuable building block in organic synthesis. The nitrile group can undergo
various transformations, including hydrolysis to carboxylic acids and reduction to primary
amines, providing pathways to diverse molecular architectures.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,3-Dimethylbutanenitrile is
presented in the table below.
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Property Value Reference
Molecular Formula CeH11N [1112]
Molecular Weight 97.16 g/mol [1][3]
Appearance Colorless liquid [1]
Odor Characteristic [1]
Melting Point 32.5°C (305.7 K) [4]
Boiling Point Not explicitly found
N Soluble in organic solvents,
Solubility o o
limited solubility in water.[1]
1S/C6H11N/c1-6(2,3)4-5-
InChl [1][3]
7/h4H2,1-3H3
SMILES CC(C)(C)CC#N [1]I3]

Health and Safety Information

3,3-Dimethylbutanenitrile is a combustible liquid and is harmful if swallowed, in contact with
skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.

Hazard Identification and Personal Protective Equipment
(PPE)
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Recommended Personal

Hazard GHS Classification . .
Protective Equipment
Flame-retardant clothing,

Flammability Combustible liquid stored away from ignition

sources.

Acute Toxicity (Oral)

Harmful if swallowed

Do not eat, drink, or smoke
when handling. Wash hands
thoroughly after handling.

Acute Toxicity (Dermal)

Harmful in contact with skin

Chemical-resistant gloves

(e.g., nitrile), lab coat.

Acute Toxicity (Inhalation)

Harmful if inhaled

Use in a well-ventilated area or
with a fume hood. Respiratory
protection may be required for

high concentrations.

Skin Corrosion/Irritation

Causes skin irritation

Chemical-resistant gloves, lab

coat.

Eye Damage/Irritation

Causes serious eye irritation

Safety glasses with side

shields or chemical goggles.

Specific Target Organ Toxicity

May cause respiratory irritation

Use in a well-ventilated area or

with a fume hood.

Emergency Procedures

A logical workflow for handling spills and exposures is outlined below.
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Personal Exposure

] e

Exposure Occurs “ Seek immediate medical attention

Chemical Spill

Spill Occurs Decontaminate spill area
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1. Reaction Setup (Inert Atmosphere)

2. Suspend LiAlH4 in Anhydrous Ether/THF

:

3. Add Nitrile Solution Dropwise

:

4. Reflux for several hours

1. Reaction Setup

(Nitrile + H2SOa(aq))

2. Reflux
(Monitor by TLC/GC-MS)

l i

3. Work-up
(Extraction with Ether)

l i

4. Drying and Isolation
(Rotary Evaporation)

5. Quench Reaction (Fieser Method)

6. Isolate Product (Filtration, Evaporation)

5. Purification
(Distillation/Recrystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAS 3302-16-7: 3,3-dimethylbutanenitrile | CymitQuimica [cymitquimica.com]
e 2. 3,3-dimethylbutanenitrile [webbook.nist.gov]

e 3. 3,3-Dimethylbutanenitrile AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 4. 3,3-dimethylbutanenitrile [webbook.nist.gov]

 To cite this document: BenchChem. [Handling and storage procedures for 3,3-
Dimethylbutanenitrile in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195502#handling-and-storage-procedures-for-3-3-
dimethylbutanenitrile-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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